2-[[(2,5-dimethoxyphenyl)sulfonyl](methyl)amino]-N-[2-(methylsulfanyl)phenyl]acetamide

• Molecular Formula: C18H22N2O5S2
• Molecular Weight: 410.5 g/mol
• IUPAC Name: 2-[(2,5-dimethoxyphenyl)sulfonyl-methylamino]-N-(2-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C18H22N2O5S2/c1-20(12-18(21)19-14-7-5-6-8-16(14)26-4)27(22,23)17-11-13(24-2)9-10-15(17)25-3/h5-11H,12H2,1-4H3,(H,19,21)
• InChI Key: UYZYBKGEDXTSGG-UHFFFAOYSA-N
• SMILES: CN(CC(=O)NC1=CC=CC=C1SC)S(=O)(=O)C2=C(C=CC(=C2)OC)OC

Description

2-[[(2,5-dimethoxyphenyl)sulfonyl](methyl)amino]-N-[2-(methylsulfanyl)phenyl]acetamide, also known as TAK-659, is a small molecule inhibitor that has shown promising results in the treatment of various types of cancer. This compound is a selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase), which plays a crucial role in the activation of B cells, a type of white blood cell that is involved in the immune response.

Mechanism of Action

2-[[(2,5-dimethoxyphenyl)sulfonyl](methyl)amino]-N-[2-(methylsulfanyl)phenyl]acetamide is a selective inhibitor of BTK, which is a key component of the B cell receptor signaling pathway. BTK is involved in the activation of B cells, which play a crucial role in the immune response. Inhibition of BTK by 2-[[(2,5-dimethoxyphenyl)sulfonyl](methyl)amino]-N-[2-(methylsulfanyl)phenyl]acetamide leads to the suppression of B cell activation and proliferation, as well as the induction of apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
2-[[(2,5-dimethoxyphenyl)sulfonyl](methyl)amino]-N-[2-(methylsulfanyl)phenyl]acetamide has been shown to have several biochemical and physiological effects, including the inhibition of BTK activity, the suppression of B cell activation and proliferation, and the induction of apoptosis in cancer cells. Furthermore, 2-[[(2,5-dimethoxyphenyl)sulfonyl](methyl)amino]-N-[2-(methylsulfanyl)phenyl]acetamide has been shown to enhance the activity of other cancer drugs, such as lenalidomide and dexamethasone.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[[(2,5-dimethoxyphenyl)sulfonyl](methyl)amino]-N-[2-(methylsulfanyl)phenyl]acetamide is its selectivity for BTK, which reduces the risk of off-target effects. Furthermore, 2-[[(2,5-dimethoxyphenyl)sulfonyl](methyl)amino]-N-[2-(methylsulfanyl)phenyl]acetamide has shown promising results in preclinical studies, indicating its potential use in the treatment of various types of cancer. However, one of the limitations of 2-[[(2,5-dimethoxyphenyl)sulfonyl](methyl)amino]-N-[2-(methylsulfanyl)phenyl]acetamide is its relatively short half-life, which may limit its efficacy in clinical settings.

Future Directions

There are several future directions for the development of 2-[[(2,5-dimethoxyphenyl)sulfonyl](methyl)amino]-N-[2-(methylsulfanyl)phenyl]acetamide and other BTK inhibitors. One area of research is the identification of biomarkers that can predict response to BTK inhibitors, which may improve patient selection and treatment outcomes. Another area of research is the development of combination therapies that can enhance the activity of BTK inhibitors and overcome resistance mechanisms. Additionally, further studies are needed to evaluate the safety and efficacy of BTK inhibitors in clinical settings, particularly in combination with other cancer drugs.

Synthesis Methods

The synthesis of 2-[[(2,5-dimethoxyphenyl)sulfonyl](methyl)amino]-N-[2-(methylsulfanyl)phenyl]acetamide involves a multi-step process that starts with the reaction of 2,5-dimethoxybenzene with chlorosulfonic acid to form the corresponding sulfonic acid. This sulfonic acid is then reacted with methylamine to form the corresponding sulfonamide. The resulting sulfonamide is then reacted with 2-(methylthio)aniline and acetic anhydride to form 2-[[(2,5-dimethoxyphenyl)sulfonyl](methyl)amino]-N-[2-(methylsulfanyl)phenyl]acetamide.

Scientific Research Applications

2-[[(2,5-dimethoxyphenyl)sulfonyl](methyl)amino]-N-[2-(methylsulfanyl)phenyl]acetamide has been extensively studied for its potential use in the treatment of various types of cancer, including lymphoma, leukemia, and multiple myeloma. In preclinical studies, 2-[[(2,5-dimethoxyphenyl)sulfonyl](methyl)amino]-N-[2-(methylsulfanyl)phenyl]acetamide has been shown to inhibit the growth and survival of cancer cells, both in vitro and in vivo. Furthermore, 2-[[(2,5-dimethoxyphenyl)sulfonyl](methyl)amino]-N-[2-(methylsulfanyl)phenyl]acetamide has been shown to enhance the activity of other cancer drugs, such as lenalidomide and dexamethasone.